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Compound of Interest

Compound Name: 16:0 Monomethyl PE

Cat. No.: B124270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
16:0 Monomethyl Phosphatidylethanolamine (16:0 mPE) is a glycerophospholipid that serves

as a crucial intermediate in the de novo biosynthesis of phosphatidylcholine (PC), one of the

most abundant phospholipids in eukaryotic cell membranes. This document provides a

comprehensive overview of 16:0 mPE, including its nomenclature, biochemical pathways, and

relevant experimental protocols.

Nomenclature and Synonyms
The nomenclature of lipids can be complex. 16:0 monomethyl phosphatidylethanolamine is

identified by several synonyms and systematic names across scientific literature and

databases. Understanding these different names is critical for comprehensive literature

searches and clear communication in research.
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Biochemical Significance and Signaling Pathways
The primary and well-established role of 16:0 mPE is as a metabolic intermediate in the

phosphatidylethanolamine N-methyltransferase (PEMT) pathway for phosphatidylcholine

synthesis.[1][2][3] This pathway is particularly active in the liver and involves the sequential

methylation of phosphatidylethanolamine (PE) to PC, with 16:0 mPE being the first methylated

product.[1][2]

The synthesis of phosphatidylcholine from phosphatidylethanolamine is a critical process for

maintaining membrane integrity and is involved in various physiological processes.[4] The

PEMT pathway contributes to approximately 30% of hepatic PC biosynthesis.[1]
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Below is a diagram illustrating the sequential methylation of phosphatidylethanolamine to

phosphatidylcholine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphatidylethanolamine (PE)
(16:0/16:0)

16:0 Monomethyl
Phosphatidylethanolamine (MMPE)

Methylation

16:0 Dimethyl
Phosphatidylethanolamine (DMPE)

Methylation

Phosphatidylcholine (PC)
(16:0/16:0)

Methylation

S-Adenosyl-
methionine (SAM)

S-Adenosyl-
homocysteine (SAH)

PEMT

S-Adenosyl-
methionine (SAM)

S-Adenosyl-
homocysteine (SAH)

PEMT

S-Adenosyl-
methionine (SAM)

S-Adenosyl-
homocysteine (SAH)

PEMT

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Cell/Tissue Homogenate

Enzymatic Reaction:
+ Radiolabeled SAM

Lipid Extraction:
(Chloroform/Methanol)

Phase Separation:
(Centrifugation)

Quantification:
(Scintillation Counting)

End:
PEMT Activity

 

Start:
Biological Sample

Lipid Extraction

Derivatization (Optional)

Tandem Mass Spectrometry

Data Analysis:
Identification & Quantification

End:
Lipid Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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